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Part 1: Introduction & Model Selection[1][2][3]

Global Cerebral Ischemia (GCI) mimics clinical conditions such as cardiac arrest, severe
hypotension, or drowning, where blood flow to the entire brain is transiently halted. Unlike focal
ischemia (stroke), which creates a localized infarct, GCI results in selective neuronal necrosis,
particularly in vulnerable regions like the CA1 pyramidal neurons of the hippocampus.

Achieving reproducible GCI requires overcoming the brain's robust collateral circulation,
specifically the Circle of Willis. The choice of model depends heavily on the species' vascular

anatomy.[1]

Model Selection Matrix
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Part 2: Pre-Operative Preparation & Rigor

The "Silent" Variables: Reproducibility in GCI is often lost before the first incision.

o Fasting: Animals must be fasted (overnight for rats, 4-6h for mice) to reduce blood glucose.

Hyperglycemia during ischemia exacerbates lactic acidosis and neuronal damage.

» Acclimatization: 7 days minimum. Stress elevates corticosteroids, which can be

neuroprotective or neurotoxic depending on timing.

» Exclusion Criteria: Any animal exhibiting seizures during ischemia must be excluded from

neuroprotection studies, as seizures independently induce neuronal death and confound
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Part 3: Protocol 1 - The 4-Vessel Occlusion (4VO) in
Rats

Method: Pulsinelli-Brierley Modification Rationale: Rats possess a complete Circle of Willis.
Occluding only the carotids allows the vertebral arteries to maintain brainstem and forebrain
perfusion. The 4VO permanently blocks the vertebrals (Stage 1) and reversibly blocks the

carotids (Stage 2).

Workflow Diagram (4VO)
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Figure 1: Two-stage workflow for the Pulsinelli-Brierley 4VO model. Critical decision points for
exclusion ensure cohort homogeneity.

Detailed Methodology
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Stage 1: Vertebral Artery Occlusion (Day 0)

Anesthesia: Induce with 3-4% Isoflurane; maintain at 1.5-2%.

Positioning: Place rat in stereotaxic frame. Flex the head downward (snout touching chest) to

open the cervical space.
Incision: Midline incision over the cervical vertebrae (C1-C2).

Identification: Dissect muscle layers to expose the alar foramina of the first cervical vertebra
(C1). This is the critical anatomical landmark.

Occlusion:

o Under a surgical microscope, insert a cautery needle (0.5mm tip) through the alar
foramen.

o Apply electrocautery to coagulate the vertebral artery running through the foramen.

o Validation: Bleeding should be minimal if cauterized correctly. If brisk bleeding occurs,

pack with bone wax and re-cauterize.

Closure: Suture muscle and skin. Allow rat to recover.

Stage 2: Carotid Occlusion (Day 1)

* Re-Anesthesia: Light anesthesia (or awake if using pre-implanted snares).

Access: Ventral neck incision to expose Common Carotid Arteries (CCAS).

Isolation: Carefully separate CCAs from the vagus nerve. Damage to the vagus causes
respiratory irregularity.

Induction: Apply micro-aneurysm clips or tighten pre-looped snares around both CCAs.
Criteria for Ischemia (The "Ischemic State"):

o Loss of righting reflex (if unanesthetized).
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o Mydriasis (pupil dilation).
o Flattening of cortical EEG (if monitored).

o Duration: Typically 10—-20 minutes.

» Reperfusion: Remove clips/snares. Verify visual return of blood flow (arteries turn
red/pulsatile).[7]

Part 4: Protocol 2 - 2-Vessel Occlusion (2VO) in Mice

Method: Bilateral Common Carotid Artery Occlusion (BCCA0) Rationale: Mice are too small for
vertebral cauterization. However, the Circle of Willis in C57BL/6 mice is often incomplete
(lacking PcomAs), rendering the brain susceptible to ischemia via carotid occlusion alone.

Critical Warning: Vascular anatomy varies significantly between strains and even littermates.
Laser Doppler Flowmetry (LDF) is mandatory to confirm ischemia.

Detailed Methodology

e Monitoring Setup:

o Glue a LDF probe to the temporal bone (thinned skull) to monitor relative Cerebral Blood
Flow (rCBF).

o Rectal temperature probe with feedback-controlled heating blanket set to 37.0°C.
e Surgery:

o Midline neck incision.[8]

o |solate both CCAs.
e Occlusion:

o Apply micro-clips to both CCAs.

o Validation: Observe LDF trace.
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» Success: rCBF drops to <10-15% of baseline.

» Failure:[9] rCBF remains >20% (indicates patent Posterior Communicating Arteries).
Exclude these animals.

e Duration: 15—20 minutes.

» Reperfusion: Remove clips. rCBF should rebound (hyperemia) followed by normalization.

Part 5: Pathophysiology & Validation

Understanding the ischemic cascade is vital for timing therapeutic interventions.

Ischemic Cascade Diagram
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Figure 2: The excitotoxic cascade leading to Delayed Neuronal Death (DND). Note that cell
death in GCI is not immediate but matures over 3-7 days.

Validation Endpoints
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Parameter Method Target | Expected Result
<15% of baseline during
Blood Flow Laser Doppler )
occlusion.
>80% loss of CAl pyramidal
Histology H&E or Nissl Stain (Day 7) neurons. CA3 and Dentate
Gyrus usually spared.
) Positive staining in CA1 at 48-
Apoptosis TUNEL / Fluoro-Jade
72h.
Deficits in spatial
Behavior Morris Water Maze learning/memory (hippocampal
function).
Physiology Blood Gas Analysis pH: 7.35-7.45

Part 6: Troubleshooting & Pitfalls

1.

The "Hypothermia Trap"

Issue: Ischemia disrupts the hypothalamic thermoregulatory center. Spontaneous
hypothermia occurs post-op.

Impact: Even a 2°C drop is significantly neuroprotective, creating false positives for drug
candidates.

Solution: Monitor and maintain temperature at 37°C for at least 4-6 hours post-reperfusion
using an incubator or feedback heating pad.

. The "Incomplete Ischemia” (Rat 4VO)
Issue: Animal retains righting reflex or EEG does not flatten.
Cause: Failure to fully cauterize vertebral arteries or collateral flow via spinal arteries.

Solution: Re-check C1 alar foramina. Ensure tight occlusion of carotids.
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3. High Mortality in Mice[5][6]
 |Issue: Mice die during occlusion or immediately upon reperfusion.

e Cause: Ischemia duration too long for the strain (C57BL/6 is sensitive) or vagus nerve
damage.

e Solution: Reduce time to 12-15 mins. Ensure careful dissection of the vagus nerve from the
carotid sheath.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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